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Compound of Interest

4-Methylisoquinoline-5-sulfonyl!
Compound Name:
chloride

Cat. No.: B018519

An In-depth Technical Guide to the Safety and Handling of 4-Methylisoquinoline-5-sulfonyl
chloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for 4-Methylisoquinoline-5-sulfonyl chloride based on available data for
structurally similar compounds. A specific Safety Data Sheet (SDS) for 4-Methylisoquinoline-
5-sulfonyl chloride (CAS: 194032-16-1) was not readily available. Therefore, the information
presented herein should be used as a guide and supplemented with a compound-specific SDS
once obtained. All laboratory work should be conducted by trained professionals in a well-
equipped facility.

Introduction

4-Methylisoquinoline-5-sulfonyl chloride is a sulfonyl chloride derivative of isoquinoline. Due
to the reactive sulfonyl chloride group, this compound is expected to be corrosive, moisture-
sensitive, and require careful handling to avoid exposure. This guide outlines the potential
hazards, necessary personal protective equipment (PPE), emergency procedures, and proper
storage and disposal methods.

Hazard Identification and Classification
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Based on analogous compounds, 4-Methylisoquinoline-5-sulfonyl chloride is anticipated to
be classified with the following hazards:

Skin Corrosion/Irritation: Category 1B - Causes severe skin burns and eye damage.[1][2][3]

[41[5]
e Serious Eye Damage/Eye Irritation: Category 1 - Causes serious eye damage.[1][2][3][4]

» Acute Toxicity (Oral, Dermal, Inhalation): Potential for toxicity if swallowed, in contact with
skin, or if inhaled.[4][6][7]

» Moisture Sensitive: Reacts with water, potentially releasing toxic and corrosive gases such
as hydrogen chloride.[2][8][9][10]

GHS Hazard Pictograms and Statements

While a specific GHS classification for 4-Methylisoquinoline-5-sulfonyl chloride is not
available, the following are typical for similar sulfonyl chlorides:

Pictogram Signal Word Hazard Statement

H314: Causes severe skin

aalt text Danger
burns and eye damage.[1][5]
aalt text Danger H330: Fatal if inhaled.
H302: Harmful if swallowed.
[11] H315: Causes skin
E, ] irritation.[11] H319: Causes
laalt text Warning

serious eye irritation.[11]
H335: May cause respiratory
irritation.[10][11]

Physical and Chemical Properties

Quantitative data for 4-Methylisoquinoline-5-sulfonyl chloride is not widely published. The
table below presents data for a related compound, Methanesulfonyl chloride, for illustrative
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purposes.
Value (for Methanesulfonyl
Property . Reference
chloride)
Molecular Formula C10H8CINO2S [12]
Molecular Weight 241.70 g/mol N/A
- _ 161 °C/321.8 °F @ 760
Boiling Point [6]
mmHg
Melting Point -33°C/-27.4°F [6]
Flash Point 110 °C /230 °F [6]
Density 1.480 g/cm3 [6]
Vapor Pressure 2.6 mbar @ 20 °C [6]
Water Solubility Insoluble (reacts) [6]

Experimental Protocols: Safe Handling and Use
Engineering Controls

o Ventilation: Always handle 4-Methylisoquinoline-5-sulfonyl chloride in a certified chemical
fume hood to minimize inhalation exposure.[2][9]

o Eye Wash and Safety Shower: Ensure that an operational eye wash station and safety
shower are readily accessible in the immediate work area.[1][2][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this compound.
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PPE Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[8][11]

Protects against splashes and
vapors that can cause severe

eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., neoprene, butyl rubber).
[8][11]

Prevents skin contact which

can cause severe burns.

Skin and Body Protection

A flame-retardant lab coat,
long pants, and closed-toe
shoes. For larger quantities,
consider a chemical-resistant

apron or suit.[8]

Protects against skin exposure
and contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges for
acid gases and organic vapors
may be necessary, especially if
there is a risk of aerosol
generation or if working
outside a fume hood.[1][2][8]

Prevents inhalation of harmful

vapors or dusts.
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Handling and Storage Protocols
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e Handling:

Before use, allow the container to warm to room temperature to prevent moisture

(¢]

condensation upon opening.[1]

o

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with
moisture.[2][8][10]

o

Avoid creating dust or aerosols.[8]

[¢]

Wash hands thoroughly after handling.[1][2][4][7][8]

[¢]

Do not eat, drink, or smoke in the work area.[1][4][7]
e Storage:

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[2][3][5]

[e]8le]

o

(¢]

Store away from incompatible materials such as strong oxidizing agents, strong bases,
alcohols, and water.[1][4][8][9][10]

(¢]

Store under an inert gas.[8]

[¢]

Refrigerated storage may be recommended.[8]

Emergency Procedures
First Aid Measures

Immediate medical attention is crucial in case of exposure.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.biosynth.com/Files/MSDS/FM/25/MSDS_FM25759_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL05676&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sds/wpna/en/sc-352227.pdf
https://www.cdhfinechemical.com/images/product/msds/37_695114402_MethaneSulphonylChloride-CASNO-124-63-0-MSDS.pdf
https://datasheets.scbt.com/sds/wpna/en/sc-352227.pdf
https://www.biosynth.com/Files/MSDS/FM/25/MSDS_FM25759_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL05676&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC454840050&productDescription=4-METHYLBENZYLSULFONYL+C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125641000&productDescription=METHANESULFONYL+CHLORIDE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sds/wpna/en/sc-352227.pdf
https://www.biosynth.com/Files/MSDS/FM/25/MSDS_FM25759_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC454840050&productDescription=4-METHYLBENZYLSULFONYL+C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125641000&productDescription=METHANESULFONYL+CHLORIDE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL05676&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC132210050&countryCode=US&language=en
https://www.chemicalbook.com/msds/isoquinoline-5-sulphonyl-chloride-hydrochloride.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13383~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:55:19~~Methanesulfonyl%20chloride~~
https://datasheets.scbt.com/sds/wpna/en/sc-352227.pdf
https://www.fishersci.com/store/msds?partNumber=CC41403CB&productDescription=1-METHYL-1H-INDOLE-5-SUL+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FM/25/MSDS_FM25759_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC454840050&productDescription=4-METHYLBENZYLSULFONYL+C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sds/wpna/en/sc-352227.pdf
https://www.fishersci.com/store/msds?partNumber=CC41403CB&productDescription=1-METHYL-1H-INDOLE-5-SUL+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_695114402_MethaneSulphonylChloride-CASNO-124-63-0-MSDS.pdf
https://datasheets.scbt.com/sds/wpna/en/sc-352227.pdf
https://datasheets.scbt.com/sds/wpna/en/sc-352227.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

First Aid Protocol

Inhalation

1. Immediately move the person to fresh air.[1]
[2][8][13][14] 2. If breathing is difficult or has

stopped, provide artificial respiration.[1][2][13]
[15] 3. Seek immediate medical attention.[1][2]

[8]

Skin Contact

1. Immediately remove all contaminated
clothing.[1][2][8] 2. Flush the affected skin with
large amounts of water for at least 15 minutes.
[1][2][13][14] 3. Seek immediate medical
attention.[1][2][9]

Eye Contact

1. Immediately flush eyes with copious amounts
of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[1][2][8][9][13]
[14] 2. Remove contact lenses if present and
easy to do.[1][2][8] 3. Seek immediate medical
attention.[1][2][8][9]

Ingestion

1. Do NOT induce vomiting.[2][7][15] 2. Rinse
mouth with water.[2][7][13][15] 3. If the person is
conscious, give them two glasses of water to
drink.[15] 4. Seek immediate medical attention.
[21[7[13][15]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.
[BI[10][11][15]

o Unsuitable Extinguishing Media: Do NOT use water, as it can react with the sulfonyl chloride
to produce toxic and corrosive gases.[4][8]

o Specific Hazards: Thermal decomposition can produce hazardous gases such as carbon
oxides, sulfur oxides, and hydrogen chloride.[1][4][16]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][4][10][11][15]
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Accidental Release Measures

e Evacuate: Evacuate non-essential personnel from the spill area.[6][8][10][11]
» Ventilate: Ensure adequate ventilation.[1][10][11]

o Containment: Prevent the spill from entering drains or waterways.[1][8][10][11]
o Cleanup:

o For solid spills, carefully sweep up the material and place it in a suitable, closed container
for disposal. Avoid creating dust.[2][3][8][9][11]

o For liquid spills, absorb with an inert, dry material (e.g., sand, vermiculite) and place in a
sealed container for disposal.[6][7][10][15]

o Personal Protection: Wear the appropriate PPE as described in section 4.2 during cleanup.
[8][11]

Disposal Considerations

o Dispose of 4-Methylisoquinoline-5-sulfonyl chloride and any contaminated materials as
hazardous waste.[1][2][5][7][8]

» Follow all local, state, and federal regulations for hazardous waste disposal.[1][8]

e Do not dispose of down the drain or in the regular trash.

Conclusion

4-Methylisoquinoline-5-sulfonyl chloride is a potentially hazardous chemical that requires
strict adherence to safety protocols. By understanding its potential hazards and implementing
the handling, storage, and emergency procedures outlined in this guide, researchers can
minimize their risk of exposure and ensure a safe laboratory environment. Always consult a
compound-specific SDS for the most accurate and complete safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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